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Compound of Interest

Compound Name: LY 186826

Cat. No.: B1675593 Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Moxifloxacin

Hydrochloride, identified by the CAS Registry Number 186826-86-8.[1][2][3] Moxifloxacin

Hydrochloride is a fourth-generation synthetic broad-spectrum fluoroquinolone antibiotic.[2][4]

Adherence to the following procedures is mandatory to ensure the safety of all personnel and

the integrity of research activities.

Personal Protective Equipment (PPE)
To mitigate risks of exposure, the following personal protective equipment must be worn at all

times when handling Moxifloxacin Hydrochloride:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable. Discard and replace if

any signs of degradation or

chemical breakthrough are

observed.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

In cases of insufficient

ventilation or potential for

aerosolization, a NIOSH-

approved respirator may be

necessary.

Body Protection Laboratory coat
A standard lab coat is required

to prevent skin contact.

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area to minimize dust or aerosol formation.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry place, protected from light and moisture.[4]

First Aid Measures:

After eye contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open.

After skin contact: Wash off with soap and plenty of water.
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After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

After swallowing: Rinse mouth with water. Do NOT induce vomiting.

Spill and Disposal Procedures:

In case of a spill, avoid dust formation. Sweep up the material and place it in a suitable,

closed container for disposal.

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Logical Workflow for Donning Personal Protective
Equipment
The following diagram illustrates the correct sequence for putting on PPE to ensure maximum

protection when working with Moxifloxacin Hydrochloride.
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Figure 1. Recommended sequence for donning PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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